Methyl 2-(2,5-dichlorothiophene-3-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-[(2,5-dichlorothiophene-3-carbonyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C18H20Cl2N2O3S2/c1-17(2)7-9-11(16(24)25-5)15(27-12(9)18(3,4)22-17)21-14(23)8-6-10(19)26-13(8)20/h6,22H,7H2,1-5H3,(H,21,23)
• InChI Key: BHYIPZWSWSDPKX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N1)(C)C)SC(=C2C(=O)OC)NC(=O)C3=C(SC(=C3)Cl)Cl)C
• Molecular Formula: C18H20Cl2N2O3S2
• Molecular Weight: 447.4 g/mol

Description

Methyl 2-(2,5-dichlorothiophene-3-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C18H20Cl2N2O3S2 and its molecular weight is 447.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Applications in Scientific Research

1. Novel Molecule Synthesis and Anti-inflammatory Agents

Research by Moloney (2001) explored the synthesis of methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate as part of a program targeting novel molecules with potential anti-inflammatory applications. This indicates that structurally related molecules could be investigated for similar biological activities (G. P. Moloney, 2001).

2. Organic Synthesis Methodologies

Zhu et al. (2003) reported on the synthesis of highly functionalized tetrahydropyridines via an expedient phosphine-catalyzed [4 + 2] annulation, demonstrating the potential of related chemical frameworks in organic synthesis (Xue-Feng Zhu, J. Lan, O. Kwon, 2003).